N-[1-(2,4-dichlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]-2-thiophenesulfonamide

• IUPAC Name: N-[1-[(2,4-dichlorophenyl)methyl]-3,5-dimethylpyrazol-4-yl]thiophene-2-sulfonamide
• InChI: InChI=1S/C16H15Cl2N3O2S2/c1-10-16(20-25(22,23)15-4-3-7-24-15)11(2)21(19-10)9-12-5-6-13(17)8-14(12)18/h3-8,20H,9H2,1-2H3
• InChI Key: MISSPXJTBYHQBE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CC2=C(C=C(C=C2)Cl)Cl)C)NS(=O)(=O)C3=CC=CS3
• Molecular Formula: C16H15Cl2N3O2S2
• Molecular Weight: 416.3 g/mol

Description

N-[1-(2,4-dichlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]-2-thiophenesulfonamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is commonly referred to as DBCO-PTS, and it is a member of the pyrazole-based sulfonamide family of compounds. DBCO-PTS has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of DBCO-PTS is not fully understood, but it is believed to involve the formation of a covalent bond between the compound and the target molecule. This bond is stable and irreversible, allowing for site-specific conjugation.
Biochemical and Physiological Effects:
DBC0-PTS has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that DBCO-PTS is non-toxic to cells at concentrations up to 100 μM. Additionally, DBCO-PTS has been shown to be stable in a variety of biological fluids, including serum and plasma.

Advantages and Limitations for Lab Experiments

One of the major advantages of DBCO-PTS is its site-specificity. This allows for the selective conjugation of biomolecules to other molecules, which is important for the development of new diagnostic and therapeutic tools. Additionally, DBCO-PTS is stable and non-toxic, making it a safe and effective reagent for use in the laboratory.
However, there are some limitations to the use of DBCO-PTS. One of the main limitations is its cost. DBCO-PTS is a relatively expensive reagent, which can make large-scale experiments prohibitively expensive. Additionally, the synthesis of DBCO-PTS can be challenging, which can limit its availability.

Future Directions

There are several future directions for research on DBCO-PTS. One area of research is the development of new applications for the compound. For example, DBCO-PTS has been shown to be an effective reagent for the conjugation of antibodies to nanoparticles, which has potential applications in the development of new cancer therapies.
Another area of research is the development of new methods for the synthesis of DBCO-PTS. This could lead to a reduction in the cost of the compound, making it more widely available for use in scientific research.
Finally, there is a need for further studies on the safety and toxicity of DBCO-PTS. While the compound has been shown to be non-toxic in vitro, more studies are needed to determine its safety in vivo.
Conclusion:
In conclusion, DBCO-PTS is a promising compound for use in scientific research. Its site-specificity and stability make it an effective reagent for the conjugation of biomolecules to other molecules, which has important implications for the development of new diagnostic and therapeutic tools. While there are some limitations to the use of DBCO-PTS, ongoing research in the field has the potential to overcome these limitations and unlock new applications for this important compound.

Scientific Research Applications

DBC0-PTS has been extensively studied for its potential applications in scientific research. One of the most promising areas of research is in the field of bioconjugation. DBCO-PTS has been shown to be an effective reagent for the site-specific conjugation of biomolecules, such as proteins and peptides, to other molecules, such as fluorescent dyes and nanoparticles. This has important implications for the development of new diagnostic and therapeutic tools.